Cas no 6976-69-8 (Benzoic acid,4-methyl-, propyl ester)
6976-69-8 structure
Product Name:Benzoic acid,4-methyl-, propyl ester
CAS No:6976-69-8
MF:C11H14O2
MW:178.227663516998
CID:518784
PubChem ID:230181
Update Time:2025-04-19
Benzoic acid,4-methyl-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methyl-, propyl ester
- Propyl 4-methylbenzoate
- 4-Methyl-benzoesaeure-propylester
- 4-methyl-benzoic acid propyl ester
- propyl p-hydroxybenzoate
- DTXSID40864168
- LRNBWFXCDULFQF-UHFFFAOYSA-N
- NS00068030
- Colextran
- 9015-73-0
- Propyl4-methylbenzoate
- NSC24768
- AKOS008948190
- Benzoic acid, 4-methyl-, propyl ester
- Z53835724
- NSC-24768
- 6976-69-8
- Propyl 4-methylbenzoate #
- SCHEMBL6057220
-
- Inchi: 1S/C11H14O2/c1-3-8-13-11(12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
- InChI Key: LRNBWFXCDULFQF-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C)=CC=1)=O)CCC
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 2.56180
Benzoic acid,4-methyl-, propyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
6976-69-8 (Benzoic acid,4-methyl-, propyl ester) Related Products
- 120-51-4(Benzyl benzoate)
- 136-60-7(Butyl benzoate)
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- 636-53-3(Diethyl isophthalate)
- 1962-75-0(1,4-dibutyl benzene-1,4-dicarboxylate)
- 93-97-0(Benzoic anhydride)
- 94-08-6(Ethyl p-toluate)
- 636-09-9(Diethyl terephthalate)
- 94-50-8(Octyl benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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